Cas no 1193386-44-5 (3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide)

• Product Name: 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide
• CAS No: 1193386-44-5
• MF: C₁₀H₁₂ClFN₂O
• MW: 230.666484832764
• CID: 829701
• Update Time: 2026-04-29

3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide

Additional information on 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide

3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide

3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide is a complex organic compound with the CAS number 1193386-44-5. This compound is notable for its unique structure, which includes an amino group, a fluorinated aromatic ring, and a methylated amide functional group. The combination of these groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of fluorine in the aromatic ring of this compound contributes to its high stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the amino group and the amide functional group provide opportunities for further chemical modifications, enabling researchers to explore its potential as a building block for more complex molecules.

The synthesis of 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide involves a multi-step process that typically includes nucleophilic substitution, amide formation, and fluorination. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale production. The use of advanced catalytic systems has also been reported in recent studies to enhance the efficiency of the synthesis process.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable tool for designing bioactive molecules. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, its fluorinated aromatic ring confers resistance to metabolic degradation, which is a critical factor in drug design.

The structural versatility of 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide also extends to its use in materials science. Researchers have explored its application as a precursor for advanced polymers and coatings. The amide functional group can participate in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the fluorine atom in the aromatic ring significantly alters the electron distribution, which could influence its reactivity in various chemical transformations. These findings have opened new avenues for understanding its behavior in different chemical environments.

In conclusion, 3-Amino-3-(2-chloro-6-fluorophenyl)-N-methylpropanamide is a multifaceted compound with a wide range of potential applications. Its unique structure, combined with recent research advancements, positions it as an important molecule in contemporary chemical research. As scientists continue to explore its properties and capabilities, this compound is expected to play a pivotal role in driving innovation across multiple disciplines.